Cas no 898447-05-7 (2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-4-methylphenyl)acetamide)
2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-4-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-chloro-4-methylphenyl)acetamide
- 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-4-methylphenyl)acetamide
-
- Inchi: 1S/C15H14ClN5O2S/c1-9-4-5-10(7-11(9)16)18-13(22)8-24-15-20-19-14(21(15)17)12-3-2-6-23-12/h2-7H,8,17H2,1H3,(H,18,22)
- InChI Key: QFBSVQUZBYKYJF-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C)C(Cl)=C1)(=O)CSC1N(N)C(C2=CC=CO2)=NN=1
2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-4-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2649-0159-2μmol |
2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide |
898447-05-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2649-0159-5μmol |
2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide |
898447-05-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2649-0159-10μmol |
2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide |
898447-05-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2649-0159-20μmol |
2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide |
898447-05-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2649-0159-1mg |
2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide |
898447-05-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2649-0159-2mg |
2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide |
898447-05-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2649-0159-3mg |
2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide |
898447-05-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2649-0159-4mg |
2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide |
898447-05-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2649-0159-5mg |
2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide |
898447-05-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2649-0159-10mg |
2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide |
898447-05-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-4-methylphenyl)acetamide Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-4-methylphenyl)acetamide
Introduction to Compound with CAS No. 898447-05-7 and Its Applications in Chemical Biology
Compound with the CAS number 898447-05-7 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The product name, 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-4-methylphenyl)acetamide, provides a detailed insight into its structural and functional characteristics. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.
The structural framework of this compound is highly intricate, featuring multiple heterocyclic rings and functional groups that contribute to its unique chemical properties. The presence of a furan moiety, an 1,2,4-triazole ring, and an N-(3-chloro-4-methylphenyl)acetamide moiety suggests a rich potential for interactions with biological targets. These structural elements are well-known for their ability to modulate various biological pathways, making this compound a valuable candidate for further exploration in drug discovery.
In recent years, there has been a surge in the interest of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. The furan ring, for instance, is known for its role in several bioactive natural products and has been extensively studied for its pharmacological properties. Similarly, the 1,2,4-triazole ring is a prominent scaffold in many pharmaceuticals, exhibiting antimicrobial, antiviral, and anti-inflammatory activities. The combination of these motifs in the compound with CAS No. 898447-05-7 suggests a multifaceted approach to drug design.
The amide functional group in the compound's structure also plays a crucial role in its biological activity. Amides are well-documented for their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of the amide group in this compound, coupled with the other functional groups, likely contributes to its unique pharmacological profile. This makes it an attractive candidate for further investigation in the development of novel therapeutic agents.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug design. The compound with CAS No. 898447-05-7 exemplifies how careful manipulation of structural features can lead to the discovery of bioactive molecules. By modifying the substituents on the heterocyclic rings and the amide group, researchers can fine-tune the biological activity of this compound. This approach has been successfully employed in the development of several drugs that target various diseases.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the furan moiety, the 1,2,4-triazole ring, and the amide group must be carefully orchestrated to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex framework of this molecule. These techniques are essential for achieving the desired structural features and ensuring that the final product exhibits the expected biological activity.
The biological evaluation of this compound has revealed several promising activities that make it an attractive candidate for further development. Initial studies have shown that it exhibits potent inhibitory activity against certain enzymes and receptors involved in various disease pathways. For example, it has demonstrated significant activity against enzymes that are implicated in inflammation and pain signaling. Additionally, it has shown potential as an antiviral agent by inhibiting viral proteases.
The mechanism of action (MOA) of this compound is an area of active investigation. Researchers are employing various biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate how it interacts with its biological targets. Understanding the MOA is crucial for optimizing its pharmacological properties and developing strategies for its clinical translation.
The development of novel drugs often involves a multidisciplinary approach that integrates knowledge from chemistry, biology, and pharmacology. The compound with CAS No. 898447-05-7 serves as an excellent example of how collaboration between different scientific disciplines can lead to significant advancements in drug discovery. By combining expertise in synthetic chemistry, molecular biology, and pharmacokinetics, researchers can accelerate the process of identifying new therapeutic agents.
In conclusion, Compound with CAS No. 898447-05-7 is a structurally complex molecule with promising biological activities. Its unique combination of functional groups makes it a valuable candidate for further exploration in drug discovery. Recent studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in disease pathways such as inflammation and viral infection. As research continues to uncover new insights into its structure-activity relationships and mechanism of action, this compound holds great promise for contributing to the development of novel therapeutic agents.
898447-05-7 (2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-4-methylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)